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Compound of Interest

Compound Name:

4-[(2-

Bromophenoxy)methyl]benzohydr

azide

CAS No.: 364745-38-0

Cat. No.: B449542

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the synthesis and handling of

novel chemical entities are fundamental. 4-[(2-Bromophenoxy)methyl]benzohydrazide, a

compound of interest, requires meticulous safety and handling protocols to ensure the well-

being of laboratory personnel and the integrity of research outcomes. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

grounded in established laboratory safety principles for handling aromatic brominated

compounds and hydrazides.

Disclaimer: A specific Safety Data Sheet (SDS) for 4-[(2-
Bromophenoxy)methyl]benzohydrazide was not located. The following guidance is

synthesized from safety data for structurally similar compounds, including benzohydrazide and
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other brominated aromatic compounds. It is imperative to handle this compound with caution

and consult with a certified safety professional before commencing any work.

Hazard Identification and Risk Assessment
Understanding the potential hazards associated with 4-[(2-
Bromophenoxy)methyl]benzohydrazide is the cornerstone of safe laboratory practice. Based

on the toxicological profiles of related benzohydrazide and brominated aromatic compounds,

the primary hazards are anticipated to be:

Skin and Eye Irritation: Direct contact may cause significant irritation.[1][2][3][4][5]

Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.

[1][2][4][5][6]

Harmful if Swallowed: Ingestion may lead to adverse health effects.[2][3][4][5][7]

Potential for Allergic Skin Reaction: Some related compounds may cause skin sensitization.

[2]

Given these potential hazards, a thorough risk assessment should be conducted before any

handling of this compound. This assessment should consider the quantity of the substance

being used, the nature of the experimental procedures, and the potential for dust or aerosol

generation.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to minimize exposure to 4-[(2-
Bromophenoxy)methyl]benzohydrazide.
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PPE Component Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves as the inner layer and

chemical-resistant gloves (e.g.,

neoprene or butyl rubber) as

the outer layer.[8]

Aromatic and halogenated

hydrocarbons can degrade

some glove materials; double-

gloving provides an extra layer

of protection.[9]

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[8][10]

Protects against splashes and

airborne particles from entering

the eyes and face.

Body Protection

A flame-resistant lab coat is

the minimum requirement. For

procedures with a higher risk

of spillage, a chemical-

resistant apron over the lab

coat is recommended.[8][10]

[11]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

For handling small quantities in

a certified chemical fume hood,

respiratory protection may not

be necessary. For larger

quantities or if aerosolization is

possible, a NIOSH-approved

respirator with P100 (HEPA)

filters is required.[7][8][10]

Prevents inhalation of fine dust

particles or aerosols that may

be generated during handling.

Engineering Controls and Safe Handling Practices
Engineering controls are the first line of defense in minimizing exposure to hazardous

chemicals.

Chemical Fume Hood: All handling of 4-[(2-Bromophenoxy)methyl]benzohydrazide,

including weighing, transferring, and preparing solutions, must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[8][12]
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Ventilation: Ensure adequate general laboratory ventilation to supplement the localized

exhaust of the fume hood.[10]

Safety Shower and Eyewash Station: An accessible and fully functional safety shower and

eyewash station must be located in the immediate vicinity of the handling area.[10]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the chemical fume hood by lining it with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, use an analytical balance inside the fume hood or

a containment enclosure to prevent the dispersal of dust.

Transfer: Use spatulas or other appropriate tools to transfer the solid. Avoid creating dust. If

a solution is being prepared, add the solid to the solvent slowly to prevent splashing.

Sonication/Heating: If sonication or heating is required to dissolve the compound, ensure the

vessel is securely capped to prevent aerosolization.

Post-Handling: After handling, decontaminate all surfaces in the fume hood. Carefully

remove and dispose of contaminated PPE in the designated waste stream. Wash hands and

forearms thoroughly with soap and water.[1][2]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[4][5][7][11] Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[4][5][7][11] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[1][4][11]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6][10]

Spill: For small spills within a fume hood, use an absorbent material to contain the spill.

Place the absorbent material in a sealed, labeled container for hazardous waste disposal.

For larger spills, evacuate the area and contact the institution's environmental health and

safety department.[13]

Waste Disposal Plan
Proper disposal of 4-[(2-Bromophenoxy)methyl]benzohydrazide and associated waste is

critical to prevent environmental contamination and ensure regulatory compliance. As a

halogenated organic compound, it requires specific disposal procedures.[12][14]

Waste Segregation: All solid waste contaminated with 4-[(2-
Bromophenoxy)methyl]benzohydrazide (e.g., gloves, bench paper, weighing paper) and

any unused solid compound must be collected in a designated, clearly labeled "Halogenated

Organic Waste" container.[12][13]

Liquid Waste: Solutions containing this compound should also be collected in a designated

"Halogenated Organic Liquid Waste" container. Do not mix with non-halogenated waste

streams to avoid costly and complex disposal procedures.[13][15]

Container Labeling: All waste containers must be clearly labeled with the full chemical name,

"Waste," and the associated hazards (e.g., Irritant, Toxic).[13]

Storage: Waste containers should be kept tightly sealed and stored in a cool, dry, well-

ventilated area, away from incompatible materials.[16]

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety department. Never dispose of this compound down the

drain.[12]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 4-[(2-
Bromophenoxy)methyl]benzohydrazide.
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Caption: Workflow for safe handling and disposal of 4-[(2-
Bromophenoxy)methyl]benzohydrazide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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